Cas no 1806044-36-9 (4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine
• CAS No: 1806044-36-9
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4921748
• Update Time: 2025-05-28

4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine

• Inchi： 1S/C7H5F4N/c8-3-5-4(6(9)10)1-2-12-7(5)11/h1-2,6H,3H2
• InChI Key： KNIGRZOLZHWIST-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1CF)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine (CAS No. 1806044-36-9)

4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine (CAS No. 1806044-36-9) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its structural features make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability, addressing key challenges in modern drug discovery.

The growing interest in fluorinated pyridines stems from their ability to modulate the physicochemical properties of molecules, such as lipophilicity and hydrogen bonding capacity. Researchers are increasingly exploring 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine as a building block for designing next-generation therapeutics, particularly in oncology and CNS disorders. Its fluorine-rich structure aligns with current trends in medicinal chemistry, where fluorination strategies are employed to improve drug efficacy and reduce off-target effects.

In agrochemical applications, 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine serves as a precursor for developing advanced crop protection agents. The compound's fluorine atoms contribute to enhanced pesticidal activity and environmental persistence, addressing the global demand for sustainable agricultural solutions. Recent studies highlight its potential in creating herbicides and fungicides with improved selectivity and lower toxicity profiles, responding to stringent regulatory requirements worldwide.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine typically involves multi-step fluorination reactions, with careful control of reaction conditions to ensure high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize this compound, ensuring its suitability for high-value applications. The pharmaceutical industry particularly values its consistent quality and stability under various storage conditions.

From a commercial perspective, CAS No. 1806044-36-9 represents an emerging specialty chemical with growing market potential. Suppliers are increasingly offering this compound in both research and bulk quantities, catering to the needs of contract research organizations and large-scale manufacturers. The compound's patent landscape and regulatory status are frequently searched topics, reflecting industry interest in its commercial viability and intellectual property considerations.

Environmental and safety assessments of 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine indicate favorable profiles when handled according to standard laboratory protocols. Its thermal stability and compatibility with common organic solvents make it practical for various synthetic applications. Researchers often inquire about its solubility characteristics and reactivity patterns, which are crucial for process optimization in both academic and industrial settings.

The future outlook for 4-(Difluoromethyl)-2-fluoro-3-(fluoromethyl)pyridine appears promising, with ongoing investigations exploring its utility in cutting-edge applications such as PET radiopharmaceuticals and materials science. Its molecular architecture offers opportunities for further structural modifications, potentially leading to breakthroughs in multiple scientific domains. As the demand for fluorine-containing compounds continues to rise across industries, this pyridine derivative is poised to play an increasingly important role in innovation pipelines.

For researchers seeking detailed technical specifications or commercial availability of CAS No. 1806044-36-9, numerous specialized chemical databases and supplier platforms provide comprehensive information. The compound's growing prominence is evidenced by its inclusion in recent scientific literature and conference proceedings, particularly those focusing on fluorine chemistry and heterocyclic compound development.